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Compound of Interest

Compound Name: 2-Chlorobenzonitrile

Cat. No.: B7737361 Get Quote

This guide provides an in-depth analysis of the critical physical properties of 2-
Chlorobenzonitrile, specifically its melting and boiling points. Designed for researchers,

scientists, and professionals in drug development, this document synthesizes technical data

with practical, field-proven insights to ensure accurate and reproducible results in the

laboratory.

Introduction to 2-Chlorobenzonitrile
2-Chlorobenzonitrile, with the chemical formula C₇H₄ClN, is a versatile organic compound

that serves as a key intermediate in the synthesis of a wide array of pharmaceuticals,

agrochemicals, and specialty polymers.[1][2] Its chemical structure, featuring a nitrile group and

a chlorine atom on a benzene ring, imparts unique reactivity that is leveraged in various

synthetic pathways.[3] Accurate characterization of its physical properties is paramount for its

effective use in research and manufacturing, ensuring process safety, and achieving desired

product purity. This guide will focus on two of its most fundamental physical constants: the

melting point and the boiling point.

Core Physical Properties of 2-Chlorobenzonitrile
The melting and boiling points are intrinsic properties of a pure substance and are critical

indicators of its identity and purity.[4] For 2-Chlorobenzonitrile, these values are well-

established and serve as a benchmark for quality control in its production and application.
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Physical Property Value Source(s)

Melting Point 43-46 °C [3][5][6]

44.6 °C [2]

43-48 °C [1]

41.0-47.0 °C [7]

Boiling Point 232 °C [3][5][6][8]

Note: The slight variations in the reported melting point range can be attributed to differences in

experimental methods and the purity of the sample being tested. A broader melting range

typically indicates the presence of impurities.[4]

Experimental Determination of Physical Properties
The precise determination of melting and boiling points is a foundational skill in organic

chemistry. The methodologies described below are designed to be self-validating, providing a

clear indication of sample purity through the sharpness of the phase transition.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase at atmospheric pressure. For a pure crystalline solid, this transition is sharp and occurs

over a narrow temperature range.[4]

Sample Preparation: A small amount of dry, crystalline 2-Chlorobenzonitrile is finely

powdered.[9] A capillary tube, sealed at one end, is then packed with the powdered sample

to a height of 2-3 mm by tapping the sealed end on a hard surface.[10]

Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, adjacent

to a calibrated thermometer. Modern apparatuses often use a heated metal block for uniform

heat distribution.

Measurement: The sample is heated at a controlled rate. An initial rapid heating can be used

to determine an approximate melting point. For an accurate measurement, the temperature
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should be raised slowly, at a rate of about 1-2°C per minute, as the melting point is

approached.[10]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears (onset of melting) and the temperature at which the entire solid has turned

into a clear liquid (completion of melting). This provides the melting point range.

The sharpness of the melting point range is a direct indicator of purity. Impurities disrupt the

crystal lattice of the solid, leading to a depression and broadening of the melting point range.[4]

A narrow range (typically ≤ 1°C) is indicative of a high-purity sample. This intrinsic feature

makes the protocol self-validating.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[11] Similar to the melting point, a constant boiling point

during distillation is a key indicator of a pure substance.[12]

Apparatus Setup: A small quantity of 2-Chlorobenzonitrile is placed in a small test tube or a

fusion tube. A capillary tube, sealed at one end, is inverted and placed within the test tube

containing the liquid.[11]

Heating: The test tube assembly is attached to a thermometer and heated in a suitable

heating bath (e.g., a Thiele tube filled with mineral oil or an aluminum block).[11][13] The

heating should be gradual and uniform.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Heating is continued until a rapid and continuous stream of

bubbles is observed.[11]

Measurement: The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[14]

This occurs when the vapor pressure inside the capillary equals the external atmospheric

pressure.

This method, often referred to as the Siwoloboff method, relies on the principle of vapor

pressure equilibrium. The constant stream of bubbles indicates that the vapor pressure of the
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liquid exceeds the external pressure. As the liquid cools, the point at which the liquid is drawn

back into the capillary precisely marks the temperature where the vapor pressure equals the

atmospheric pressure. The consistency of this temperature upon repeated measurements

validates the purity of the liquid.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental determination of the

physical properties of 2-Chlorobenzonitrile.

Melting Point Determination Boiling Point Determination

Sample Preparation:
Finely powder 2-Chlorobenzonitrile

and pack into a capillary tube.

Apparatus Setup:
Place capillary tube in

melting point apparatus.

Heating:
Heat at a controlled rate

(1-2°C/min near melting point).

Data Recording:
Record the temperature range

from onset to completion of melting.

Purity Analysis:
A narrow melting range

indicates high purity.

Sample & Apparatus Setup:
Place 2-Chlorobenzonitrile and an

inverted capillary tube in a test tube.

Heating Assembly:
Attach to a thermometer and

place in a heating bath.

Heating & Observation:
Heat until a rapid stream

of bubbles emerges.

Cooling & Measurement:
Remove heat and record the temperature

when liquid enters the capillary.

Purity Analysis:
A consistent boiling point

indicates high purity.

Start:
Characterization of 2-Chlorobenzonitrile
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Caption: Experimental workflow for determining the melting and boiling points of 2-
Chlorobenzonitrile.

Safety and Handling
2-Chlorobenzonitrile is a hazardous substance and should be handled with appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[15][16]

[17] All procedures should be performed in a well-ventilated fume hood. In case of contact with

skin or eyes, flush immediately with copious amounts of water and seek medical attention.[15]

[16] It is harmful if swallowed or in contact with skin and causes serious eye irritation.[8][17]

Conclusion
The accurate determination of the melting and boiling points of 2-Chlorobenzonitrile is a

critical aspect of its quality control and effective application in scientific research and industrial

synthesis. The protocols outlined in this guide, grounded in established chemical principles,

provide a reliable framework for obtaining accurate and reproducible data. By understanding

the causality behind these experimental choices, researchers can ensure the integrity of their

materials and the success of their subsequent work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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